Cas no 875573-63-0 ((7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one)
875573-63-0 structure
Product Name:(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
CAS No:875573-63-0
MF:C29H45BrO3
MW:521.569808721542
CID:2190104
PubChem ID:118991657
Update Time:2025-04-21
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Chemical and Physical Properties
Names and Identifiers
-
- (7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
- (7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
- AC-31973
- Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7a,17b)-
- F12070
- A855272
- BCP19675
- 875573-63-0
- [(7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- (7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one
- Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7,17)- (9CI)
-
- Inchi: 1S/C29H45BrO3/c1-20(31)33-27-14-13-26-28-21(10-8-6-4-3-5-7-9-17-30)18-22-19-23(32)11-12-24(22)25(28)15-16-29(26,27)2/h19,21,24-28H,3-18H2,1-2H3/t21-,24+,25-,26+,27+,28-,29+/m1/s1
- InChI Key: MQMZNCMIENHRBS-OMQCHTGPSA-N
- SMILES: BrCCCCCCCCC[C@@H]1CC2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)OC(C)=O)=O
Computed Properties
- Exact Mass: 520.25521Da
- Monoisotopic Mass: 520.25521Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 43.4Ų
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202068-1g |
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one |
875573-63-0 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM202068-1g |
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one |
875573-63-0 | 97% | 1g |
$1066 | 2021-06-15 |
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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